3,5-dimethyl-4-((3,4,8,9-tetrahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2(7H)-yl)sulfonyl)isoxazole

• IUPAC Name: 3,5-dimethyl-4-(7,8,11-triazatricyclo[6.4.0.02,6]dodeca-1,6-dien-11-ylsulfonyl)-1,2-oxazole
• InChI: InChI=1S/C14H18N4O3S/c1-9-14(10(2)21-16-9)22(19,20)17-6-7-18-13(8-17)11-4-3-5-12(11)15-18/h3-8H2,1-2H3
• InChI Key: RLRJWTPJQZDNSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CCN3C(=C4CCCC4=N3)C2
• Molecular Formula: C14H18N4O3S
• Molecular Weight: 322.39 g/mol

Description

3,5-dimethyl-4-((3,4,8,9-tetrahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2(7H)-yl)sulfonyl)isoxazole is a useful research compound. Its molecular formula is C14H18N4O3S and its molecular weight is 322.38. The purity is usually 95%.
BenchChem offers high-quality 3,5-dimethyl-4-((3,4,8,9-tetrahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2(7H)-yl)sulfonyl)isoxazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,5-dimethyl-4-((3,4,8,9-tetrahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2(7H)-yl)sulfonyl)isoxazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Activities and Synthetic Applications

• The compound 3,5-dimethyl-4-((3,4,8,9-tetrahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2(7H)-yl)sulfonyl)isoxazole is related to families of isoxazolines and pyrazoles, which exhibit various biological activities. Isoxazolines and pyrazolo[3,4-d]pyridazines, in particular, have shown antimicrobial, anti-inflammatory, and analgesic activities. These compounds have been synthesized through efficient protocols, indicating their potential in medicinal chemistry for the development of new therapeutic agents (Zaki, Sayed, & Elroby, 2016).

• Another research highlighted the synthesis of novel 5-sulfoxide-substituted pyrazolo[5,1-d][1,2,3,5]tetrazin-4(3H)ones, which have exhibited some biological activity. This underscores the importance of structural modifications at the sulfonyl group to modulate biological activities, which may be relevant to derivatives of the specified compound (Wu, Zou, Hu, & Yang, 2005).

• Research on metallomacrocyclic Pd(II) complexes based on hybrid pyrazole sulfoxide/sulfone ligands has explored their contribution to supramolecular networks. This study shows the utility of such compounds in the development of complex chemical structures with potential applications in catalysis and materials science (León, Guerrero, García-Antón, Ros, Font‐Bardia, & Pons, 2013).

• The synthesis and bioactivities of new 1H-pyrazole derivatives containing an aryl sulfonate moiety have been investigated, showing potential anti-inflammatory and antimicrobial properties. This research can inform further studies on derivatives of the specified compound for similar applications (Kendre, Landge, Jadhav, & Bhusare, 2013).